Cas no 89399-17-7 (4-Amino-N-ethylbenzamide)

• Product Name: 4-Amino-N-ethylbenzamide
• CAS No: 89399-17-7
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 602206
• PubChem ID: 577773
• Update Time: 2025-04-19

4-Amino-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-ethylbenzamide
• Benzamide, 4-amino-N-ethyl-
• 4-Amino-benzoesaeure-aethylamid
• 4-amino-benzoic acid ethylamide
• 4-amino-ethyl-benzamide
• 4-Amino-N-aethyl-benzamid
• Benzamide,4-amino-N-ethyl
• Oprea1_258469
• 4-Amino-N-ethylbenzamide #
• Z239124802
• MFCD01569372
• 4-(ethylcarbamyl)aniline
• VS-01872
• AKOS000134406
• BB 0241841
• FT-0678241
• EN300-43029
• 89399-17-7
• CHEMBL164982
• DTXSID60342014
• 4-Amino-N-ethylbenzamide, AldrichCPR
• A861194
• SCHEMBL854839
• DA-01398
• ALBB-012316
• STK164587
• BBL008264

• MDL： MFCD01569372
• Inchi： 1S/C9H12N2O/c1-2-11-9(12)7-3-5-8(10)6-4-7/h3-6H,2,10H2,1H3,(H,11,12)
• InChI Key： DROBNRGIMGTXHP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)NCC

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 369.9°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.57
• PSA: 55.12000
• LogP: 1.99060

4-Amino-N-ethylbenzamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives